5-{5-[(benzenesulfonyl)methyl]furan-2-yl}-3-(4-ethoxy-3-methoxyphenyl)-1,2,4-oxadiazole

• IUPAC Name: 5-[5-(benzenesulfonylmethyl)furan-2-yl]-3-(4-ethoxy-3-methoxyphenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C22H20N2O6S/c1-3-28-18-11-9-15(13-20(18)27-2)21-23-22(30-24-21)19-12-10-16(29-19)14-31(25,26)17-7-5-4-6-8-17/h4-13H,3,14H2,1-2H3
• InChI Key: YIMWDFUWIBDCEZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C2=NOC(=N2)C3=CC=C(O3)CS(=O)(=O)C4=CC=CC=C4)OC
• Molecular Formula: C22H20N2O6S
• Molecular Weight: 440.5 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a furan ring, a benzenesulfonyl group, an oxadiazole ring, and a phenyl ring with ethoxy and methoxy substituents. These functional groups suggest that the compound could have interesting chemical properties and potential applications in various fields.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the oxadiazole ring, which is a heterocyclic ring containing two nitrogen atoms and one oxygen atom, could impart unique electronic properties to the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the benzenesulfonyl group could potentially undergo electrophilic aromatic substitution reactions, while the oxadiazole ring might participate in nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of the polar oxadiazole ring and the nonpolar phenyl ring could give the compound both polar and nonpolar characteristics.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were to be used as a drug, its mechanism of action would involve interacting with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. For example, if the compound is a solid, it could pose a dust explosion hazard. If it’s a liquid, it could be a fire hazard.

Future Directions

The future research directions for this compound could involve studying its properties in more detail, exploring its potential applications, and developing efficient methods for its synthesis.